Cas no 2146168-06-9 (1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol)

1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol is a specialized organic compound featuring a cyclobutanol core substituted with a (2-chloro-4-methylphenyl)aminomethyl group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of both hydroxyl and amino functional groups enhances its versatility in derivatization, enabling selective modifications for targeted applications. Its chloromethylphenyl moiety may contribute to binding affinity in biologically active molecules, while the cyclobutane ring offers steric constraints that can influence conformational stability. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal purity and performance in research and industrial processes.

1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol structure

2146168-06-9 structure

Product Name:1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol

CAS No:2146168-06-9

MF:C₁₂H₁₆ClNO

MW:225.714542388916

CID:5729464

PubChem ID:131701676

Update Time:2025-05-27

1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2146168-06-9
- F1910-7499
- 1-(((2-Chloro-4-methylphenyl)amino)methyl)cyclobutan-1-ol
- 1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol
- 1-[(2-chloro-4-methylanilino)methyl]cyclobutan-1-ol
- AKOS040796179
- Cyclobutanol, 1-[[(2-chloro-4-methylphenyl)amino]methyl]-
- 1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol
- Inchi： 1S/C12H16ClNO/c1-9-3-4-11(10(13)7-9)14-8-12(15)5-2-6-12/h3-4,7,14-15H,2,5-6,8H2,1H3
- InChI Key： JEPMVOBQJVZHBL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1NCC1(CCC1)O

Computed Properties

Exact Mass: 225.0920418g/mol
Monoisotopic Mass: 225.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.257±0.06 g/cm3(Predicted)
Boiling Point: 363.9±22.0 °C(Predicted)
pka: 14.76±0.20(Predicted)

1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C148516-100mg	1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9		100mg	$ 95.00	2022-06-06
TRC	C148516-500mg	1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9		500mg	$ 365.00	2022-06-06
TRC	C148516-1g	1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9		1g	$ 570.00	2022-06-06
Life Chemicals	F1910-7499-0.25g	1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1910-7499-0.5g	1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1910-7499-1g	1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1910-7499-2.5g	1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1910-7499-5g	1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1910-7499-10g	1-{[(2-chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol	2146168-06-9	95%+	10g	$1684.0	2023-09-07